Cas no 1594793-52-8 (5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine)

• Product Name: 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine
• CAS No: 1594793-52-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5716384
• PubChem ID: 102605496
• Update Time: 2025-06-08

5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295420
• 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine
• 1594793-52-8
• 4-Pyridinamine, 5-methyl-2-(3-oxetanyloxy)-

• Inchi： 1S/C9H12N2O2/c1-6-3-11-9(2-8(6)10)13-7-4-12-5-7/h2-3,7H,4-5H2,1H3,(H2,10,11)
• InChI Key： IKIMTKHRAPYCMB-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=C(C(C)=CN=1)N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• pka: 6.92±0.50(Predicted)

Additional information on 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine

Comprehensive Overview of 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine (CAS No. 1594793-52-8)

5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine (CAS No. 1594793-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and oxetane moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a 5-methylpyridin-4-amine core with an oxetan-3-yloxy substituent, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for heterocyclic compounds like 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine has surged due to their role in developing small-molecule inhibitors and biologically active agents. The compound's oxetane ring is a key feature, as it enhances metabolic stability and bioavailability—a critical factor in medicinal chemistry. This aligns with current trends in drug design, where researchers prioritize structural optimization to improve pharmacokinetic properties.

The synthesis of 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and protective group strategies. Its CAS No. 1594793-52-8 serves as a unique identifier in chemical databases, facilitating global research collaboration. Laboratories focusing on high-throughput screening often explore this compound for its potential in targeting enzyme modulation or receptor binding, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases.

Beyond pharmaceuticals, 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine is also investigated for its utility in agrochemical formulations. Its structural motifs may contribute to pesticide efficacy or plant growth regulation, reflecting the growing intersection of green chemistry and sustainable agriculture. Environmental considerations, such as biodegradability and low toxicity, further elevate its appeal in this sector.

From an industrial perspective, scalability and cost-effective synthesis of 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine remain focal points. Innovations in catalytic processes and flow chemistry are being explored to meet these demands. Additionally, the compound's patent landscape is closely monitored, as intellectual property protections often dictate its commercial viability.

In summary, 5-Methyl-2-(oxetan-3-yloxy)pyridin-4-amine (CAS No. 1594793-52-8) represents a promising scaffold in modern chemistry. Its applications span drug development, material science, and agricultural innovation, driven by its adaptable structure and functional diversity. As research advances, this compound is poised to play a pivotal role in addressing global scientific and industrial challenges.